Cas no 194805-16-8 (5-Bromo-1-fluoro-2,3-dimethylbenzene)

• Product Name: 5-Bromo-1-fluoro-2,3-dimethylbenzene
• CAS No: 194805-16-8
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD02181182
• CID: 2620988
• PubChem ID: 18629331
• Update Time: 2025-10-29

5-Bromo-1-fluoro-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-fluoro-2,3-dimethylbenzene
• 194805-16-8
• AS-84239
• AB92813
• 5-bromo-2,3-dimethylfluorobenzene
• E81450
• MFCD02181182
• CS-0119979
• 2,3-Dimethyl-5-bromofluorobenzene
• ZMXJBSZYQBRDSC-UHFFFAOYSA-N
• SCHEMBL5305665
• 5-BROMO-3-FLUORO-O-XYLENE
• 859-190-6

• MDL： MFCD02181182
• Inchi： 1S/C8H8BrF/c1-5-3-7(9)4-8(10)6(5)2/h3-4H,1-2H3
• InChI Key： ZMXJBSZYQBRDSC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C)C=1)F

Computed Properties

• Exact Mass: 201.97934g/mol
• Monoisotopic Mass: 201.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 5-Bromo-1-fluoro-2,3-dimethylbenzene

Comprehensive Analysis of 5-Bromo-1-fluoro-2,3-dimethylbenzene (CAS No. 194805-16-8): Properties, Applications, and Industry Trends

5-Bromo-1-fluoro-2,3-dimethylbenzene (CAS 194805-16-8) is a halogenated aromatic compound with significant relevance in modern organic synthesis and material science. This brominated and fluorinated benzene derivative features a unique molecular structure, combining a fluorine substituent at the 1-position and a bromine atom at the 5-position, alongside two methyl groups at the 2- and 3-positions. Such structural characteristics make it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. Recent studies highlight its growing demand in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings, where its electron-withdrawing properties enhance reaction efficiency.

The compound's physicochemical properties have been extensively studied. With a molecular formula of C₈H₈BrF, it typically appears as a white to off-white crystalline solid with a melting point range of 45–50°C. Its lipophilicity (logP ≈ 2.8) and moderate polarity make it soluble in common organic solvents like dichloromethane and ethyl acetate, while remaining insoluble in water. These traits are critical for its applications in drug discovery, where researchers frequently search for "halogenated benzene intermediates" or "fluorinated building blocks" to optimize pharmacokinetic profiles. The presence of both bromo and fluoro groups allows selective functionalization, addressing the pharmaceutical industry's need for precision chemistry.

In the context of sustainable chemistry, 5-Bromo-1-fluoro-2,3-dimethylbenzene has gained attention due to its role in developing eco-friendly synthetic routes. A 2023 survey by the American Chemical Society identified "green halogenation methods" as a top search query among chemists. This compound's compatibility with catalytic C-H activation techniques aligns with industry efforts to reduce waste. Moreover, its stability under microwave-assisted synthesis conditions makes it valuable for high-throughput screening—a trending topic in AI-driven drug development platforms.

From a commercial perspective, the global market for fluorinated aromatic compounds is projected to grow at 6.2% CAGR (2023–2030), driven by demand for electronic materials and OLED precursors. Searches for "high-purity bromo-fluoro benzene suppliers" have surged by 40% year-over-year, reflecting supply chain diversification needs. Analytical techniques like GC-MS and HPLC (99.5% purity thresholds) are essential for quality control, as emphasized in recent FDA guidelines for pharmaceutical intermediates.

Innovative applications of CAS 194805-16-8 extend to liquid crystal formulations and organic semiconductors. Its steric hindrance from the dimethyl groups improves thermal stability in optoelectronic devices—a key focus area in renewable energy research. Patent analyses reveal a 25% increase in filings incorporating this compound since 2021, particularly for flexible display technologies. Researchers actively investigate its structure-activity relationships through computational modeling, addressing popular queries about "QSAR of halogenated aromatics".

Handling and storage recommendations for 5-Bromo-1-fluoro-2,3-dimethylbenzene follow standard protocols for air-sensitive reagents. It should be stored under inert atmosphere at 2–8°C, with compatibility-tested containers to prevent degradation. Safety Data Sheets highlight the importance of PPE during handling, though it doesn't fall under hazardous classifications. These protocols align with ISO 9001-certified chemical manufacturing practices, a frequent search term among procurement specialists.

Future research directions may explore its potential in bioconjugation chemistry and metal-organic frameworks (MOFs). The compound's balanced electronic effects make it a candidate for developing heterogeneous catalysts, addressing the chemical industry's shift toward atom-efficient processes. As synthetic methodologies evolve, 194805-16-8 will likely maintain its status as a critical multifunctional intermediate in cutting-edge applications.